Cas no 1215599-11-3 (7-chloro-4-methoxy-2-(pyrrolidin-1-yl)-1,3-benzothiazole hydrochloride)

• Product Name: 7-chloro-4-methoxy-2-(pyrrolidin-1-yl)-1,3-benzothiazole hydrochloride
• CAS No: 1215599-11-3
• MF: C₁₂H₁₄Cl₂N₂OS
• MW: 305.223359584808
• CID: 6321899
• PubChem ID: 16849826
• Update Time: 2025-07-18

7-chloro-4-methoxy-2-(pyrrolidin-1-yl)-1,3-benzothiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-chloro-4-methoxy-2-(pyrrolidin-1-yl)-1,3-benzothiazole hydrochloride
• 1215599-11-3
• 7-chloro-4-methoxy-2-pyrrolidin-1-yl-1,3-benzothiazole;hydrochloride
• 7-chloro-4-methoxy-2-(pyrrolidin-1-yl)benzo[d]thiazole hydrochloride
• F2467-0222
• AKOS026681928

• Inchi： 1S/C12H13ClN2OS.ClH/c1-16-9-5-4-8(13)11-10(9)14-12(17-11)15-6-2-3-7-15;/h4-5H,2-3,6-7H2,1H3;1H
• InChI Key： QYMLUDSTGFTRNO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1SC(=N2)N1CCCC1)OC.Cl

Computed Properties

• Exact Mass: 304.0203896g/mol
• Monoisotopic Mass: 304.0203896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6Ų

Additional information on 7-chloro-4-methoxy-2-(pyrrolidin-1-yl)-1,3-benzothiazole hydrochloride

Introduction to 7-Chloro-4-Methoxy-2-(Pyrrolidin-1-yl)-1,3-Benzothiazole Hydrochloride (CAS No. 1215599-11-3)

7-Chloro-4-methoxy-2-(pyrrolidin-1-yl)-1,3-benzothiazole hydrochloride (CAS No. 1215599-11-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.

The molecular structure of 7-chloro-4-methoxy-2-(pyrrolidin-1-yl)-1,3-benzothiazole hydrochloride is characterized by a benzothiazole core with specific functional groups that contribute to its unique pharmacological profile. The presence of a chloro substituent at the 7-position, a methoxy group at the 4-position, and a pyrrolidine moiety at the 2-position imparts distinct chemical and biological properties to this compound.

Recent studies have highlighted the potential of 7-chloro-4-methoxy-2-(pyrrolidin-1-yl)-1,3-benzothiazole hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 7-chloro-4-methoxy-2-(pyrrolidin-1-yl)-1,3-benzothiazole hydrochloride has also been investigated for its antimicrobial activity. Studies conducted by researchers at the University of California have demonstrated that this compound effectively inhibits the growth of several pathogenic bacteria, including Staphylococcus aureus and Pseudomonas aeruginosa. These findings suggest that it could be developed as a novel antimicrobial agent to combat drug-resistant bacterial infections.

The antitumor potential of 7-chloro-4-methoxy-2-(pyrrolidin-1-yl)-1,3-benzothiazole hydrochloride has also been explored in preclinical studies. Research published in the Cancer Research journal has shown that this compound induces apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 7-chloro-4-methoxy-2-(pyrrolidin-1-yl)-1,3-benzothiazole hydrochloride have been extensively studied to optimize its therapeutic efficacy. Preclinical data indicate that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral medication. Additionally, its low toxicity profile in animal models suggests that it is well-tolerated at therapeutic doses.

In conclusion, 7-chloro-4-methoxy-2-(pyrrolidin-1-yl)-1,3-benzothiazole hydrochloride (CAS No. 1215599-11-3) is a promising compound with a wide range of potential therapeutic applications. Its anti-inflammatory, antimicrobial, and antitumor activities make it an attractive candidate for further clinical development. Ongoing research aims to elucidate its mechanisms of action and optimize its formulation for clinical use. As the field of medicinal chemistry continues to advance, compounds like 7-chloro-4-methoxy-2-(pyrrolidin-1-yl)-1,3-benzothiazole hydrochloride hold great promise for addressing unmet medical needs and improving patient outcomes.